Calcitriol lactone
Calcitriol lactone
1,25-Dihydroxyvitamin D3-26,23-lactone is a vitamin D.
Brand Name:
Vulcanchem
CAS No.:
81203-50-1
VCID:
VC21093945
InChI:
InChI=1S/C27H40O5/c1-16(12-21-15-27(4,31)25(30)32-21)22-9-10-23-18(6-5-11-26(22,23)3)7-8-19-13-20(28)14-24(29)17(19)2/h7-8,16,20-24,28-29,31H,2,5-6,9-15H2,1,3-4H3/b18-7+,19-8-/t16-,20-,21+,22-,23+,24+,26-,27-/m1/s1
SMILES:
CC(CC1CC(C(=O)O1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H40O5
Molecular Weight:
444.6 g/mol
Calcitriol lactone
CAS No.: 81203-50-1
Cat. No.: VC21093945
Molecular Formula: C27H40O5
Molecular Weight: 444.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,25-Dihydroxyvitamin D3-26,23-lactone is a vitamin D. |
|---|---|
| CAS No. | 81203-50-1 |
| Molecular Formula | C27H40O5 |
| Molecular Weight | 444.6 g/mol |
| IUPAC Name | (3R,5S)-5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]propyl]-3-hydroxy-3-methyloxolan-2-one |
| Standard InChI | InChI=1S/C27H40O5/c1-16(12-21-15-27(4,31)25(30)32-21)22-9-10-23-18(6-5-11-26(22,23)3)7-8-19-13-20(28)14-24(29)17(19)2/h7-8,16,20-24,28-29,31H,2,5-6,9-15H2,1,3-4H3/b18-7+,19-8-/t16-,20-,21+,22-,23+,24+,26-,27-/m1/s1 |
| Standard InChI Key | WMYIVSWWSRCZFA-RWVJFQLJSA-N |
| Isomeric SMILES | C[C@H](C[C@H]1C[C@@](C(=O)O1)(C)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C |
| SMILES | CC(CC1CC(C(=O)O1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Canonical SMILES | CC(CC1CC(C(=O)O1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
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